Cas no 129822-39-5 (tert-Butyl 3-chloro-2-methylphenylcarbamate)

• Product Name: tert-Butyl 3-chloro-2-methylphenylcarbamate
• CAS No: 129822-39-5
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 1077715
• PubChem ID: 4935482
• Update Time: 2025-10-30

tert-Butyl 3-chloro-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-chloro-2-methylphenylcarbamate
• (3-Chloro-2-methyl-phenyl)-carbamic acid tert-butyl ester
• (tert-butoxy)-N-(3-chloro-2-methylphenyl)carboxamide
• Carbamic acid,(3-chloro-2-methylphenyl)-,1,1-dimethylethyl ester
• N-(tert-butoxycarbonyl)-2-amino-6-chlorotoluene
• STL065431
• AN-329/43386031
• 1-(Boc-amino)-3-chloro-2-methylbenzene
• tert-butyl (3-chloro-2-methylphenyl)carbamate
• Carbamic acid, N-(3-chloro-2-methylphenyl)-, 1,1-dimethylethyl ester
• 129822-39-5
• TS-00725
• DTXSID80406849
• CS-0212916
• FUFRZWSIYKXLRV-UHFFFAOYSA-N
• SCHEMBL476879
• AKOS000501297
• tert-butyl(3-chloro-2-methylphenyl)carbamate
• tert-butyl N-(3-chloro-2-methylphenyl)carbamate

• MDL： MFCD07127715
• Inchi： 1S/C12H16ClNO2/c1-8-9(13)6-5-7-10(8)14-11(15)16-12(2,3)4/h5-7H,1-4H3,(H,14,15)
• InChI Key： FUFRZWSIYKXLRV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 241.08700
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 277.2±33.0 °C at 760 mmHg
• Flash Point: 224.0±24.0 °C
• PSA: 38.33000
• LogP: 4.06840

tert-Butyl 3-chloro-2-methylphenylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on tert-Butyl 3-chloro-2-methylphenylcarbamate

Introduction to Tert-Butyl 3-chloro-2-methylphenylcarbamate (CAS No. 129822-39-5)

Tert-Butyl 3-chloro-2-methylphenylcarbamate (CAS No. 129822-39-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique structural and chemical properties, plays a pivotal role in the synthesis of various biologically active molecules. The presence of both a carbamate group and a chlorinated aromatic ring makes it a versatile intermediate in the development of novel therapeutic agents and crop protection chemicals.

The structure of Tert-butyl 3-chloro-2-methylphenylcarbamate consists of a phenyl ring substituted with a chlorine atom at the 3-position and a methyl group at the 2-position, further functionalized with a carbamate moiety linked to a tert-butyl group. This specific arrangement imparts distinct reactivity and binding capabilities, making it valuable in medicinal chemistry applications. The chloro-substituted aromatic ring enhances its interaction with biological targets, while the carbamate group provides a site for further chemical modifications.

In recent years, there has been a surge in research focused on developing novel carbamate-based compounds due to their broad spectrum of biological activities. Studies have demonstrated that carbamates exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for treating conditions such as pain, inflammation, and neurological disorders. The tert-butyl group in Tert-butyl 3-chloro-2-methylphenylcarbamate not only stabilizes the molecule but also influences its solubility and metabolic pathways, which are critical factors in drug design.

One of the most compelling aspects of Tert-butyl 3-chloro-2-methylphenylcarbamate is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop derivatives with enhanced pharmacological properties. For instance, modifications at the chloro or methyl positions can lead to compounds with improved selectivity or potency. This flexibility underscores the importance of CAS No. 129822-39-5 as a key intermediate in drug discovery pipelines.

The agrochemical industry has also recognized the potential of Tert-butyl 3-chloro-2-methylphenylcarbamate in developing advanced crop protection agents. Its structural features contribute to its efficacy as an insecticide or herbicide by interfering with essential biological processes in pests. Recent advancements in green chemistry have prompted investigations into more sustainable synthetic routes for this compound, aligning with global efforts to reduce environmental impact while maintaining high agricultural productivity.

From a synthetic chemistry perspective, Tert-butyl 3-chloro-2-methylphenylcarbamate serves as an excellent model for exploring new reaction methodologies. Its compatibility with various functional groups allows chemists to experiment with different coupling and transformation strategies. These efforts have led to innovative approaches that could be applied to other challenging molecular architectures, fostering progress across multiple scientific disciplines.

The pharmacokinetic profile of Tert-butyl 3-chloro-2-methylphenylcarbamate is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have provided valuable insights into its behavior within biological systems, guiding the design of next-generation derivatives with improved pharmacokinetic properties.

In conclusion, Tert-butyl 3-chloro-2-methylphenylcarbamate (CAS No. 129822-39-5) represents a significant advancement in chemical synthesis and pharmaceutical development. Its unique structural features and versatile reactivity make it indispensable in both academic research and industrial applications. As scientists continue to uncover new possibilities for this compound, its role in shaping the future of medicine and agriculture remains indispensable.